5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95%
Overview
Description
5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid (5-CFHIN) is a small molecule that has been studied extensively for its potential applications in scientific research. 5-CFHIN is a derivative of the more common compound isonicotinic acid (INA), and it has been used in a wide variety of laboratory experiments due to its unique properties.
Scientific Research Applications
5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% has been used in a variety of scientific research applications, including the study of enzyme inhibition and the development of new drugs. 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% has been used to inhibit the activity of enzymes such as cytochrome P450, which is involved in drug metabolism. Additionally, 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% has been used to study the effects of drugs on the body, as well as to develop new drugs with improved efficacy and safety profiles.
Mechanism of Action
The mechanism of action of 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% is still under investigation, but it is believed to involve the inhibition of enzymes such as cytochrome P450. 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% is thought to interact with the active site of the enzyme, blocking its ability to catalyze reactions. Additionally, 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% is thought to inhibit the activity of other enzymes involved in drug metabolism and drug transport.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% are still being studied, but it is known to affect the activity of enzymes involved in drug metabolism and drug transport. Additionally, 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% has been shown to inhibit the activity of cytochrome P450, which is involved in drug metabolism. 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% has also been shown to affect the absorption, distribution, and excretion of drugs in the body.
Advantages and Limitations for Lab Experiments
The use of 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% in laboratory experiments has several advantages. First, 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% is a small molecule that is easy to synthesize and store. Additionally, 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% is a potent inhibitor of cytochrome P450, making it useful for studying the effects of drugs on the body. Finally, 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% is relatively safe and non-toxic, making it suitable for use in laboratory experiments.
The use of 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% in laboratory experiments also has some limitations. First, the exact mechanism of action of 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% is still not fully understood. Additionally, 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% is not a selective inhibitor of cytochrome P450, meaning it may affect the activity of other enzymes. Finally, 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% is not very stable, making it difficult to store for long periods of time.
Future Directions
The potential future directions for 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% research include further investigation into its mechanism of action, development of more selective inhibitors of cytochrome P450, and investigation of its effects on other enzymes involved in drug metabolism and drug transport. Additionally, research into the safety and efficacy of 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% in vivo could help to determine its potential applications in drug development. Finally, further research into the synthesis of 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% could help to improve the yield and stability of the compound.
Synthesis Methods
The synthesis of 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95% is a multi-step process that involves the use of several reagents. The first step involves the reaction of 4-fluoro-3-nitrophenol with ethylenediamine to form ethylenediamine-4-fluoro-3-nitrophenol. This intermediate is then reacted with sodium hydroxide and hydrochloric acid to form 4-fluoro-3-nitro-2-hydroxyisonicotinic acid. Finally, the 4-fluoro-3-nitro-2-hydroxyisonicotinic acid is reacted with sodium cyanoborohydride and sodium borohydride to form 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic acid, 95%.
properties
IUPAC Name |
5-(4-carboxy-3-fluorophenyl)-2-oxo-1H-pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FNO5/c14-10-3-6(1-2-7(10)12(17)18)9-5-15-11(16)4-8(9)13(19)20/h1-5H,(H,15,16)(H,17,18)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTYKSWXSSQFQDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CNC(=O)C=C2C(=O)O)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FNO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90687884 |
Source
|
| Record name | 5-(4-Carboxy-3-fluorophenyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90687884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261924-85-9 |
Source
|
| Record name | 5-(4-Carboxy-3-fluorophenyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90687884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
